BENGHE Foundational & Exploratory

Check Availability & Pricing

The Solubility of Direct Red 23: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Direct Red 23
CAS No.: 83232-29-5
Cat. No.: B15556877
Get Quote
. J

An In-depth Examination of the Physicochemical Properties and Practical Applications of a
Versatile Azo Dye

Direct Red 23, also known by its Colour Index name C.I. 29160 and as Sirius Red F3B, is a
disazo dye widely employed in various scientific and industrial applications. For researchers,
scientists, and professionals in drug development, a thorough understanding of its solubility
characteristics is paramount for its effective use in experimental and analytical contexts. This
technical guide provides a comprehensive overview of the solubility of Direct Red 23 in
different solvents, detailed experimental protocols for its use in collagen staining, and a
workflow for fibrosis quantification.

Physicochemical Properties and Solubility Profile

Direct Red 23 is a purplish-red powder with a molecular weight of 813.73 g/mol .[1] Its
solubility is a critical factor in the preparation of staining solutions and other experimental
reagents. While detailed quantitative data across a wide range of solvents is not extensively
published, a summary of its known solubility characteristics is presented below.
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Qualitative and Quantitative Solubility Data

The solubility of Direct Red 23 is influenced by the solvent's polarity and temperature. It is
generally soluble in water and some polar organic solvents, while its solubility in nonpolar
organic solvents is limited.

Solvent Solubility Observations

Forms a bright red solution.[3]

Water Soluble (30 g/L at 80°C)[1][2] 4]
) Forms an orange solution.[2]
Ethanol Slightly soluble
[4]
Acetone Insoluble[2][4]
Produces a red to magenta
Concentrated Sulfuric Acid Soluble solution, which turns brownish-
orange upon dilution.[3][4]
o ) An orange-yellow precipitate is
Concentrated Nitric Acid Insoluble
formed.[3][4]
Concentrated Sodium The dye turns red, light
) Insoluble
Hydroxide orange, and brown.[3]
Concentrated Ammonia Water Soluble Forms a red solution.[3]

Note: The qualitative descriptions are based on multiple sources and provide a general
indication of solubility.

Experimental Protocols

A significant application of Direct Red 23 in research, particularly in drug development and
pathology, is in the histological staining of collagen fibers. The following protocol is a widely
accepted method for Picrosirius Red staining.

Picrosirius Red Staining Protocol for Collagen Detection
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This method utilizes a solution of Direct Red 23 in saturated picric acid to specifically stain
collagen fibers, which can then be visualized under bright-field or polarized light microscopy.

Reagents and Solutions:

Picro-Sirius Red Solution:

o Direct Red 23 (Sirius Red F3B): 0.1 g

o Saturated Aqueous Picric Acid: 100 mL

Acidified Water:

o Glacial Acetic Acid: 0.5 mL

o Distilled Water: 100 mL

Weigert's Hematoxylin (Optional, for nuclear counterstaining)

Absolute Ethanol

Xylene

Mounting Medium

Procedure:

» Deparaffinization and Rehydration:
o Immerse slides in two changes of xylene for 5 minutes each.
o Hydrate through descending grades of ethanol (100%, 95%, 70%) for 3 minutes each.
o Rinse in distilled water.

» Nuclear Counterstaining (Optional):

o Stain with Weigert's hematoxylin for 8 minutes.
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o Wash in running tap water for 10 minutes.

o Differentiate in 1% acid alcohol for 15 seconds.

o Wash in running tap water for 10 minutes.

Picrosirius Red Staining:

o Immerse slides in the Picro-Sirius Red solution for 1 hour.

Washing:

o Rinse slides in two changes of acidified water.

Dehydration and Clearing:

o Dehydrate through three changes of absolute ethanol for 5 minutes each.

o Clear in two changes of xylene for 5 minutes each.

Mounting:

o Mount with a suitable mounting medium.
Expected Results:

o Collagen: Red

e Muscle, Cytoplasm: Yellow

e Nuclei (if counterstained): Blue/Black

Experimental Workflow: Quantification of Fibrosis

The Picrosirius Red staining protocol is often a precursor to the quantification of fibrosis in
tissue samples. This workflow is crucial in preclinical studies for evaluating the efficacy of anti-
fibrotic therapies.
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Tissue Sample Preparation
(Fixation, Embedding, Sectioning)

Staining Protocol

Picrosirius Red Staining

Image Acquisition
(Bright-field or Polarized Light Microscopy)

Digitalization

Image Processing and Analysis

Image Segmentation

( Thresholding to Isolate Red (Collagen) Pixels )

Measurement

Quantification of Collagen Area

( Data Analysis and Statistical Interpretation )

Click to download full resolution via product page

Workflow for the quantification of tissue fibrosis using Picrosirius Red staining.

Logical Relationship: Solubility and Staining
Efficacy
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The effectiveness of the Picrosirius Red staining protocol is directly dependent on the solubility
of Direct Red 23 in the picric acid solution. The following diagram illustrates this relationship.

Solubility of Enables Optimal Dye Facilitates > Specific Binding to Determines Staining Efficacy
Direct Red 23 Concentration Collagen Fibers and Specificity

Click to download full resolution via product page

Relationship between Direct Red 23 solubility and staining efficacy.

In conclusion, while comprehensive quantitative solubility data for Direct Red 23 in a wide
array of solvents remains an area for further investigation, its established solubility in aqueous
and slightly acidic solutions has enabled the development of robust and widely used protocols
in biological and medical research. The Picrosirius Red staining method, underpinned by the
specific solubility characteristics of Direct Red 23, continues to be an invaluable tool for the
study of collagen and the assessment of fibrosis in both research and diagnostic settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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